Cas no 2138080-33-6 (4-(2-cyclopropoxyethoxy)butane-1-sulfonyl chloride)

• Product Name: 4-(2-cyclopropoxyethoxy)butane-1-sulfonyl chloride
• CAS No: 2138080-33-6
• MF: C₉H₁₇ClO₄S
• MW: 256.746881246567
• CID: 6280023
• PubChem ID: 165492232
• Update Time: 2025-10-30

4-(2-cyclopropoxyethoxy)butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyclopropoxyethoxy)butane-1-sulfonyl chloride
• EN300-1145202
• 2138080-33-6

• Inchi： 1S/C9H17ClO4S/c10-15(11,12)8-2-1-5-13-6-7-14-9-3-4-9/h9H,1-8H2
• InChI Key： TYMODZKTQHSUQO-UHFFFAOYSA-N
• SMILES： ClS(CCCCOCCOC1CC1)(=O)=O

Computed Properties

• Exact Mass: 256.0536079g/mol
• Monoisotopic Mass: 256.0536079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61Ų

Additional information on 4-(2-cyclopropoxyethoxy)butane-1-sulfonyl chloride

Comprehensive Overview of 4-(2-cyclopropoxyethoxy)butane-1-sulfonyl chloride (CAS No. 2138080-33-6)

4-(2-cyclopropoxyethoxy)butane-1-sulfonyl chloride (CAS No. 2138080-33-6) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. This compound features a unique cyclopropoxyethoxy side chain, which enhances its reactivity and versatility in chemical transformations. Researchers and industries value this compound for its role in constructing complex molecular architectures, particularly in the development of bioactive molecules and functional materials.

The growing interest in sulfonyl chloride compounds like 4-(2-cyclopropoxyethoxy)butane-1-sulfonyl chloride is driven by their utility in cross-coupling reactions and peptide synthesis. With the rise of green chemistry and sustainable synthesis, this compound is increasingly studied for its potential in minimizing waste and improving reaction efficiency. Its cyclopropyl moiety also attracts attention due to its stability and ability to modulate pharmacokinetic properties in drug design.

In the context of high-throughput screening and drug discovery, 4-(2-cyclopropoxyethoxy)butane-1-sulfonyl chloride serves as a key intermediate for introducing sulfonamide groups, a common pharmacophore in FDA-approved drugs. Recent trends highlight its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, addressing unmet medical needs in oncology and neurodegenerative diseases. The compound's structural flexibility makes it a valuable tool for medicinal chemists exploring targeted therapies.

From a material science perspective, this sulfonyl chloride derivative is investigated for its role in polymer modification and surface functionalization. Its ability to form stable sulfonate esters enables the creation of advanced coatings and adhesives with tailored properties. As industries shift toward high-performance materials, the demand for precision reagents like 4-(2-cyclopropoxyethoxy)butane-1-sulfonyl chloride continues to rise.

Analytical challenges associated with this compound include its storage stability and handling protocols, which are critical for maintaining reactivity. Innovations in analytical techniques, such as HPLC-MS and NMR spectroscopy, have improved its characterization and purity assessment. These advancements align with the broader push for quality-by-design (QbD) in chemical manufacturing, ensuring reproducibility in research and industrial applications.

Looking ahead, 4-(2-cyclopropoxyethoxy)butane-1-sulfonyl chloride is poised to play a pivotal role in emerging fields like bioconjugation and click chemistry. Its compatibility with aqueous reaction conditions and bioorthogonal chemistry expands its utility in biomarker development and diagnostic tools. As synthetic methodologies evolve, this compound will likely remain at the forefront of innovative chemical solutions.